3-(1-Butoxyethenyl)cyclohex-2-EN-1-one

Specification

• CAS No.: 118716-39-5
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 3-(1-butoxyethenyl)cyclohex-2-en-1-one
• Standard InChI: InChI=1S/C12H18O2/c1-3-4-8-14-10(2)11-6-5-7-12(13)9-11/h9H,2-8H2,1H3
• Standard InChI Key: IAYIGWQPZHVGGA-UHFFFAOYSA-N
• SMILES: CCCCOC(=C)C1=CC(=O)CCC1
• Canonical SMILES: CCCCOC(=C)C1=CC(=O)CCC1

Introduction

3-(1-Butoxyethenyl)cyclohex-2-en-1-one is a synthetic organic compound with a molecular formula of C12H18O2. It is characterized by its unique structure, which includes a cyclohexenone ring and a butoxyethenyl side chain. This compound is of interest in various fields of chemistry due to its potential applications in organic synthesis and its properties.

Synonyms and Identifiers

• Synonyms: 3-(1-Butoxyvinyl)cyclohex-2-enone

• DSSTox Substance ID: DTXSID70558609

• Nikkaji Number: J2.258.137F

• Wikidata: Q82440975

Related Compounds and Similarities

Similar compounds to 3-(1-Butoxyethenyl)cyclohex-2-en-1-one can be found by searching for related structures in databases like PubChem. These compounds often share similar chemical properties and reactivity patterns, which can be useful in predicting the behavior of 3-(1-Butoxyethenyl)cyclohex-2-en-1-one in different chemical reactions.

Information Sources

• PubChem: Provides detailed chemical information, including structure, identifiers, and computed properties.

• EPA DSSTox: Offers data related to environmental toxicity and substance identification.

• Japan Chemical Substance Dictionary (Nikkaji): Lists chemical substances with their identifiers and properties.

• Wikidata: Offers a comprehensive database of chemical compounds with various identifiers.